8-Chloro-2-methylimidazo[1,2-a]pyrazine

• IUPAC Name: 8-chloro-2-methylimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C7H6ClN3/c1-5-4-11-3-2-9-6(8)7(11)10-5/h2-4H,1H3
• InChI Key: ZZPUXAQVYFAAMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=CN=C(C2=N1)Cl
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID90539091
• Molecular Weight: 167.59 g/mol
• CAS No.: 85333-43-3

Description

8-Chloro-2-methylimidazo[1,2-a]pyrazine is a chemical compound with the CAS Number: 85333-43-3. It has a molecular weight of 167.6 and its IUPAC name is this compound. The compound is solid in physical form.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6ClN3/c1-5-4-11-3-2-9-6(8)7(11)10-5/h2-4H,1H3. The average mass is 167.596 Da.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized using various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Physical And Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 167.6 and its storage temperature is in an inert atmosphere, 2-8°C.

Scientific Research Applications

Chemical Synthesis Methods

8-Chloro-2-methylimidazo[1,2-a]pyrazine is a variant of imidazo[1,2-a]pyrazine, a compound that has been synthesized through various methods. Notably, Darapaneni Chandra Mohan et al. (2013) reported aqueous syntheses of methylimidazo[1,2-a]pyridines without any deliberate addition of catalysts. This method also yielded imidazo[1,2-a]pyrazine under similar conditions, highlighting a potentially adaptable synthesis pathway for this compound (Darapaneni Chandra Mohan, Sadu Nageswara Rao, & S. Adimurthy, 2013). Furthermore, Baenziger et al. (2017) developed an industrial process based on the Groebke–Blackburn–Bienaymé Multicomponent Reaction, efficiently preparing 3-Aminoimidazo[1,2-a]pyrazines, which could be relevant for synthesizing variants like this compound (M. Baenziger, Estelle Durantie, & C. Mathes, 2017).

Antimicrobial and Pharmacological Applications

Jyothi and Madhavi (2019) explored the synthesis of N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives and discovered that some compounds exhibited promising antimicrobial activity. Although not directly related to this compound, these findings suggest potential antimicrobial applications for structurally similar compounds (B. Jyothi & N. Madhavi, 2019).

Material Science and Fluorescence Applications

D. D. Rajadhyaksha and D. W. Rangnekar (2007) synthesized pyrazolo[4′,3′ :-5,6′pyrido]1,2-a benzimidazoles and studied their fluorescence properties, finding excellent results when applied on polyester fibers as fluorescent brighteners. This indicates the potential of imidazo[1,2-a]pyrazine derivatives in material science and fluorescence-related applications (D. D. Rajadhyaksha & D. W. Rangnekar, 2007).

Safety and Hazards

The safety information for 8-Chloro-2-methylimidazo[1,2-a]pyrazine includes several hazard statements: H302, H312, H315, H319, H332, H335. The precautionary statements include P260, P262, P270, P280, P305 + P351 + P338, P402 + P404.

Future Directions

Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. A few examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, the future directions of 8-Chloro-2-methylimidazo[1,2-a]pyrazine could be in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of tuberculosis.

Biochemical Analysis

Biochemical Properties

8-Chloro-2-methylimidazo[1,2-a]pyrazine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with cytochrome P450 enzymes, which are essential for the metabolism of many drugs and endogenous compounds . The nature of these interactions often involves binding to the active site of the enzyme, leading to either inhibition or activation of its catalytic activity.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can affect the MAPK/ERK signaling pathway, which is crucial for cell proliferation and differentiation . Additionally, it can alter the expression of genes involved in apoptosis and cell cycle regulation, thereby impacting cell survival and growth.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to changes in their structure and function. For example, it has been found to inhibit the activity of certain kinases by binding to their ATP-binding sites . This inhibition can result in the downregulation of downstream signaling pathways, ultimately affecting cellular responses.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability and degradation over time. In vitro studies have shown that the compound remains stable under specific conditions, but it can degrade when exposed to light or high temperatures . Long-term exposure to this compound has been associated with changes in cellular function, including alterations in metabolic activity and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Low doses of the compound have been shown to have minimal impact on cellular function, while higher doses can lead to significant changes, including toxicity and adverse effects . Threshold effects have been observed, where a specific dosage level results in a marked change in biological activity. Toxic effects at high doses include liver damage and oxidative stress.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism . These interactions can affect metabolic flux and the levels of various metabolites. The compound can also influence the activity of other metabolic enzymes, leading to changes in the overall metabolic profile of the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the localization and accumulation of the compound in different cellular compartments. For instance, it has been found to accumulate in the liver, where it undergoes extensive metabolism.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . It has been observed to localize in the mitochondria, where it can influence mitochondrial function and energy production.

Synthesis routes and methods I

Procedure details

A solution of 2-amino-3-chloropyrazine (10 g, 77.5 mmol), chloroacetone (30 mL, 387 mmol) in MeOH (25 mL) is refluxed overnight at 88° C. It is then stirred for 1 h at 0° C. and any solid that forms, is filtered off and washed twice with MeOH (5 mL). The mother liq. are evaporated, diluted with EtOAc, and washed with HCl 2N, water and brine. The water and HCl mother liq. are evaporated to give a yellow solid that is neutralized with a saturated solution of K2CO3 in water, extracted with DCM, dried with MgSO4 anh. filtered and concentrated. The crude material is purified by column chromatography using a gradient of (DCM/MeOH: 1/0 to 99/1) to give 8-Chloro-2-methyl-imidazo[1,2-a]pyrazine as an orange solid (1.02 g, 7.7%).

Synthesis routes and methods II

Procedure details

For example, condensation of a 2-amino-3-chloropyrazine with chloroacetone gives an 8-chloro-2-methylimidazo[1,2-a]pyrazine as shown the following reaction Scheme II. ##STR14##